2-(4-bromophenyl)-N-(4-(4-methoxypiperidin-1-yl)phenyl)acetamide

• IUPAC Name: 2-(4-bromophenyl)-N-[4-(4-methoxypiperidin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C20H23BrN2O2/c1-25-19-10-12-23(13-11-19)18-8-6-17(7-9-18)22-20(24)14-15-2-4-16(21)5-3-15/h2-9,19H,10-14H2,1H3,(H,22,24)
• InChI Key: YBMSWALHNHZPPM-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C2=CC=C(C=C2)NC(=O)CC3=CC=C(C=C3)Br
• Molecular Formula: C20H23BrN2O2
• Molecular Weight: 403.3 g/mol

Description

2-(4-bromophenyl)-N-(4-(4-methoxypiperidin-1-yl)phenyl)acetamide is a chemical compound that belongs to the class of phenylacetamides. This compound has been the subject of scientific research due to its potential therapeutic applications.

Scientific Research Applications

Metal Ion Sensing

2-(4-bromophenyl)-N-[4-(4-methoxypiperidin-1-yl)phenyl]acetamide: has been investigated as a dual-functional probe for detecting metal ions in aqueous solutions. Specifically, it has shown remarkable selectivity and sensitivity toward Fe3+ ions. . Upon binding with Fe3+ ions, the compound undergoes significant color changes and enhanced absorbance, accompanied by rapid fluorescence quenching. The detection limits for Fe3+ were calculated as 0.72 μmol/L (fluorescence detection) and 0.48 μmol/L (UV spectroscopy). Furthermore, the compound forms a 1:1 complex with Fe3+ ions.